Cas no 22246-26-0 (6-nitro-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 6-nitro-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 22246-26-0
• MF: C₁₀H₉NO₃
• MW: 191.1834
• CID: 253369
• PubChem ID: 10943298
• Update Time: 2024-10-31

6-nitro-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-3,4-dihydronaphthalen-1(2H)-one
• 1(2H)-Naphthalenone,3,4-dihydro-6-nitro-
• 6-nitro-3,4-dihydro-2H-naphthalen-1-one
• 6-NITRO-ALPHA-TETRALONE
• Nitro-1-tetralone
• 3,4-dihydro-6-nitronaphthalen-1(2H)-one
• 6-nitro-1-tetralone
• 6-nitro-3,4-dihydro-1(2H)-naphthalenone
• 6-Nitro-3,4-dihydro-2H-naphthalin-1-on
• 6-Nitro-tetralon-(1)
• PubChem17907
• AMY6170
• VZ30829
• 1(2H)-Naphthalenone, 3,4-dihydro-6-nitro-
• 6-nitro-1,2,3,4-tetrahydronaphthalen-1-one
• A816052
• CS-0068731
• 3,4-Dihydro-6-nitro-1(2H)-naphthalenone
• 22246-26-0
• EN300-130415
• AKOS006328150
• SCHEMBL1096538
• DB-369334
• Z1198222893
• H11191
• DTXSID60449214

• Inchi： 1S/C10H9NO3/c12-10-3-1-2-7-6-8(11(13)14)4-5-9(7)10/h4-6H,1-3H2
• InChI Key： RKSKZEHRRQUBEJ-UHFFFAOYSA-N
• SMILES： O=C1C2C([H])=C([H])C(=C([H])C=2C([H])([H])C([H])([H])C1([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9

Experimental Properties

• Density: 1.322
• Boiling Point: 361.205°C at 760 mmHg
• Flash Point: 183.71°C
• Refractive Index: 1.604
• PSA: 62.89000
• LogP: 2.63700